Cas no 2167512-00-5 ({3-oxo-2-oxa-7-thiaspiro4.4nonan-1-yl}methanesulfonyl chloride)

• Product Name: {3-oxo-2-oxa-7-thiaspiro4.4nonan-1-yl}methanesulfonyl chloride
• CAS No: 2167512-00-5
• MF: C₈H₁₁ClO₄S₂
• MW: 270.753539323807
• CID: 6587310
• PubChem ID: 165542310
• Update Time: 2025-11-01

{3-oxo-2-oxa-7-thiaspiro4.4nonan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {3-oxo-2-oxa-7-thiaspiro4.4nonan-1-yl}methanesulfonyl chloride
• 2167512-00-5
• EN300-1479130
• {3-oxo-2-oxa-7-thiaspiro[4.4]nonan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C8H11ClO4S2/c9-15(11,12)4-6-8(1-2-14-5-8)3-7(10)13-6/h6H,1-5H2
• InChI Key： HKOGVZIEQACJHR-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CSCC2)CC(=O)O1)(=O)=O

Computed Properties

• Exact Mass: 269.9787289g/mol
• Monoisotopic Mass: 269.9787289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.1Ų

Additional information on {3-oxo-2-oxa-7-thiaspiro4.4nonan-1-yl}methanesulfonyl chloride

Comprehensive Overview of {3-oxo-2-oxa-7-thiaspiro[4.4]nonan-1-yl}methanesulfonyl chloride (CAS No. 2167512-00-5)

The compound {3-oxo-2-oxa-7-thiaspiro[4.4]nonan-1-yl}methanesulfonyl chloride (CAS No. 2167512-00-5) is a highly specialized chemical entity with significant applications in organic synthesis and pharmaceutical research. Its unique spirocyclic structure and sulfonyl chloride functional group make it a valuable intermediate for constructing complex molecules. Researchers and industry professionals frequently seek information on its synthetic pathways, reactivity, and potential derivatives, reflecting its growing importance in modern chemistry.

One of the key features of this compound is its multifunctional reactivity. The presence of both a thioether and a sulfonyl chloride group allows for diverse chemical transformations, enabling the creation of novel compounds with tailored properties. Recent studies highlight its utility in peptide modification and bioconjugation, areas that are currently trending in drug discovery and biotechnology. These applications align with the increasing demand for click chemistry and site-specific labeling techniques, which are widely discussed in academic and industrial forums.

From a structural perspective, the spiro[4.4]nonane core of this molecule contributes to its stereochemical rigidity, making it an attractive scaffold for designing chiral catalysts and ligands. This aspect is particularly relevant to the pharmaceutical industry, where enantioselective synthesis is a hot topic. The compound's ability to introduce sulfonamide or sulfonate functionalities further expands its utility in medicinal chemistry, addressing the need for bioisosteres and prodrug development.

In terms of synthetic accessibility, {3-oxo-2-oxa-7-thiaspiro[4.4]nonan-1-yl}methanesulfonyl chloride can be prepared through well-established protocols involving cyclization and sulfonylation steps. However, optimizing its yield and purity remains a challenge, as noted in recent publications. This aligns with the broader scientific community's focus on green chemistry and atom economy, which are frequently searched topics in chemical databases and AI-driven research tools.

The compound's stability and storage conditions are also critical considerations. While it is generally stable under inert atmospheres, its sulfonyl chloride group is sensitive to moisture, necessitating careful handling. This characteristic is often queried in chemical forums and Q&A platforms, reflecting user concerns about reagent handling and shelf life. Proper storage recommendations, such as using desiccants and low-temperature environments, are essential to maintain its efficacy.

Looking ahead, the potential applications of {3-oxo-2-oxa-7-thiaspiro[4.4]nonan-1-yl}methanesulfonyl chloride in material science and polymer chemistry are gaining attention. Its ability to act as a crosslinking agent or surface modifier opens new avenues for developing advanced materials. This aligns with the rising interest in smart materials and functional coatings, which are frequently explored in academic and industrial research.

In conclusion, {3-oxo-2-oxa-7-thiaspiro[4.4]nonan-1-yl}methanesulfonyl chloride (CAS No. 2167512-00-5) is a versatile and strategically important compound with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug development, bioconjugation, and material innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and methodologies.